N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C15H23N9O/c1-22(2)14-17-12(9-16-13(25)11-10-23(3)21-20-11)18-15(19-14)24-7-5-4-6-8-24/h10H,4-9H2,1-3H3,(H,16,25)
• InChI Key: YIKGQDQYEZAPTA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2=NC(=NC(=N2)N(C)C)N3CCCCC3
• Molecular Formula: C15H23N9O
• Molecular Weight: 345.40 g/mol
• CAS No.: 2034407-42-4

Description

N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H23N9O and its molecular weight is 345.411. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel compounds incorporating structures related to the specified chemical has been a subject of extensive research. For instance, compounds integrating triazine and triazolo[1,5-a]pyrimidine derivatives have been synthesized, exhibiting moderate antimicrobial activity against certain bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). Such studies underscore the compound's relevance in developing new antimicrobial agents.

Biological Evaluation and Applications

• Research focusing on the biological evaluation of compounds structurally related to the specified chemical has identified potential antimicrobial applications. For example, thiazolidinone derivatives with triazine and piperazine components have shown antimicrobial activity against a range of bacteria and fungi, suggesting their use in developing new antimicrobial therapies (Patel, Patel, Kumari, & Patel, 2012).

• Another study identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, revealing the critical role of the triazine heterocycle for potency and selectivity. This highlights the potential therapeutic applications of such compounds in disease models through modulation of epoxide levels (Thalji et al., 2013).

Antifungal and Antiallergy Activities

• Some derivatives have been synthesized and evaluated for antiallergy activity, demonstrating moderate success in passive foot anaphylaxis assays, though no significant activity in guinea pig anaphylaxis assays. This research suggests potential for developing antiallergic therapies, albeit with a need for further optimization (Walsh et al., 1990).